Cas no 1032181-63-7 ((R)-1,1,1-Trifluoro-3-methylbutan-2-amine)

(R)-1,1,1-Trifluoro-3-methylbutan-2-amine is a chiral amine featuring a trifluoromethyl group, enhancing its utility in asymmetric synthesis and pharmaceutical applications. Its stereochemical purity and structural stability make it valuable for developing bioactive compounds, particularly in fluorinated drug intermediates. The compound’s reactivity and selectivity are advantageous for fine chemical synthesis.
(R)-1,1,1-Trifluoro-3-methylbutan-2-amine structure
1032181-63-7 structure
Product Name:(R)-1,1,1-Trifluoro-3-methylbutan-2-amine
CAS No:1032181-63-7
MF:C5H10F3N
MW:141.134811878204
CID:2618580
PubChem ID:40427081
Update Time:2025-06-17

(R)-1,1,1-Trifluoro-3-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (R)-1,1,1-TRIFLUORO-3-METHYLBUTAN-2-AMINE
    • (R)-1,1,1-Trifluoro-3-methyl-2-butylamine
    • (2R)-1,1,1-trifluoro-3-methylbutan-2-amine
    • D-2-Amino-1,1,1-trifluoro-3-(methyl)butane
    • L-2-AMINO-1,1,1-TRIFLUORO-3-(METHYL)BUTANE
    • AS-32873
    • DTXSID30654237
    • 1032181-63-7
    • AKOS025311267
    • EN300-1642272
    • SCHEMBL801185
    • MFCD04972667
    • (R)-1,1,1-Trifluoro-3-methylbutan-2-amine
    • MDL: MFCD04972667
    • Inchi: 1S/C5H10F3N/c1-3(2)4(9)5(6,7)8/h3-4H,9H2,1-2H3/t4-/m1/s1
    • InChI Key: YGGUXSPKQBCCRM-SCSAIBSYSA-N
    • SMILES: FC([C@@H](C(C)C)N)(F)F

Computed Properties

  • Exact Mass: 141.077
  • Monoisotopic Mass: 141.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 86.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26
  • Molecular Weight: 141.13

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 108.8±35.0 °C at 760 mmHg
  • Flash Point: 29.2±10.6 °C
  • PSA: 26.02000
  • LogP: 2.23230
  • Vapor Pressure: 25.5±0.2 mmHg at 25°C

(R)-1,1,1-Trifluoro-3-methylbutan-2-amine Security Information

(R)-1,1,1-Trifluoro-3-methylbutan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
044265-250mg
R)-1,1,1-Trifluoro-3-methyl-2-butylamine
1032181-63-7 97%
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£82.00 2022-03-01
Fluorochem
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TRC
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$ 70.00 2022-06-02
TRC
T897078-100mg
(R)-1,1,1-Trifluoro-3-methylbutan-2-amine
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(R)-1,1,1-Trifluoro-3-methylbutan-2-amine
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$ 340.00 2022-06-02
Fluorochem
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CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-1323-5g
(R)-1,1,1-trifluoro-3-methylbutan-2-amine
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Enamine
EN300-1642272-0.05g
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Enamine
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